Rhenium selenide (ReSe2)
Overview
Description
Rhenium diselenide (ReSe2) is an inorganic compound with a unique layered structure . The atoms within each layer are strongly bonded, while the layers are held together by weak Van der Waals forces . This structure is two-dimensional and consists of four ReSe2 sheets oriented in the (0, 0, 1) direction .
Molecular Structure Analysis
ReSe2 crystallizes in the hexagonal P-6m2 space group . Re4+ is bonded to six equivalent Se2- atoms to form distorted edge-sharing ReSe6 pentagonal pyramids . The structure is triclinic and does not change from the bulk to monolayers .Chemical Reactions Analysis
ReSe2 has been used in the hydrogen evolution reaction (HER) due to its excellent stability and sufficient active sites . The generation of ReSe2 nanosheets with Se vacancies could lead to enlarged pore volumes with densely active catalytic sites, improving the HER properties .Scientific Research Applications
Raman Spectroscopy of ReSe₂ : ReSe₂, an anisotropic layered semiconductor, shows a rich spectrum in Raman scattering studies, useful for studying layer thickness and orientation in few-layer ReSe₂ (Wolverson et al., 2014).
Electrocatalytic Applications : Modified ReSe₂ nanosheets have shown enhanced performance in the hydrogen evolution reaction (HER), a key process in water splitting for hydrogen production (Sun et al., 2018).
Conductivity Improvement for HER : ReSe₂'s conductivity can be improved by replacing some rhenium with tungsten, enhancing its electrocatalytic activity for the hydrogen evolution reaction (Guo et al., 2022).
Optoelectronic Applications : The unique structure of ReSe₂ makes it suitable for optoelectronics and energy-related applications, especially due to its anisotropic properties (Hong et al., 2018).
Hydrogen Evolution Catalysis : Sulfur-doped ReSe₂ nanosheets have been developed as a high-performance electrocatalyst for hydrogen evolution, demonstrating optimized catalytic activity (Xia et al., 2018).
Synthesis and Characterization : Research has focused on the direct synthesis and in situ characterization of ReSe₂, aiding in the development of monolayer materials for advanced applications (Jiang et al., 2018).
Photodetection Applications : ReSe₂, combined with other materials like MoTe₂, can be used to create photodetectors with a wide range of light detection, from visible to shortwave infrared (Lin et al., 2022).
Laser Applications : ReSe₂ has been used in Q-switched lasers, demonstrating its potential in optical modulation near the 2 μm region (Yao et al., 2019).
Nonlinear Optical Modulation : Few-layer ReSe₂ has been used as an ambient-stable nonlinear optical modulator for Q-switched fiber lasers (Du et al., 2018).
Future Directions
The future research directions of ReSe2 include improving the synthesis process to fabricate large-area and high-quality 2D ReSe2 continuous films . Additionally, enhancing the conductivity of ReSe2 is another area of interest . The practical application of 2D ReSe2 films for molecular detection via the SERS technique is also being explored .
properties
IUPAC Name |
bis(selanylidene)rhenium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Re.2Se |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUYHGAIVHCHFIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Se]=[Re]=[Se] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ReSe2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2065202 |
Source
|
| Record name | Rhenium selenide (ReSe2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2065202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Rhenium selenide (ReSe2) | |
CAS RN |
12038-64-1 |
Source
|
| Record name | Rhenium selenide (ReSe2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12038-64-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Rhenium selenide (ReSe2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012038641 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC378345 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=378345 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Rhenium selenide (ReSe2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Rhenium selenide (ReSe2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2065202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Rhenium diselenide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.696 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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